Cas no 1420969-64-7 (3-(2-Methylpiperazin-1-yl)benzo[d]isothiazole hydrochloride)

• Product Name: 3-(2-Methylpiperazin-1-yl)benzo[d]isothiazole hydrochloride
• CAS No: 1420969-64-7
• MF: C₁₂H₁₆ClN₃S
• MW: 269.793540000916
• CID: 2177731
• Update Time: 2023-08-06

3-(2-Methylpiperazin-1-yl)benzo[d]isothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylpiperazin-1-yl)benzo[d]isothiazole hydrochloride

• Inchi： 1S/C12H15N3S.ClH/c1-9-8-13-6-7-15(9)12-10-4-2-3-5-11(10)16-14-12;/h2-5,9,13H,6-8H2,1H3;1H
• InChI Key： RZYBDOYTYUKOCF-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(=N1)N1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines